![molecular formula C23H30N2O2 B4881670 N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamide](/img/structure/B4881670.png)
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamide
Overview
Description
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamide, also known as DMBA-N-butylamide, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has been synthesized using various methods.
Mechanism of Action
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide acts as a fluorescent probe by binding to the hydrophobic pockets of proteins. This binding results in a change in the fluorescence properties of N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide, which can be detected using fluorescence spectroscopy. The mechanism of action of N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide has been extensively studied and is well understood.
Biochemical and Physiological Effects:
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide has been shown to have minimal biochemical and physiological effects. It is not toxic to cells and does not interfere with normal cellular processes. This makes it an ideal compound for use in scientific research.
Advantages and Limitations for Lab Experiments
One of the major advantages of N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide is its high selectivity for hydrophobic pockets of proteins. This makes it an ideal probe for studying protein-protein interactions. N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide also has a high yield and purity, which makes it easy to synthesize in large quantities.
One of the limitations of N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide is its limited solubility in aqueous solutions. This can make it difficult to use in certain experiments. Additionally, N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide has a relatively short fluorescence lifetime, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide. One area of research is the development of new synthesis methods that can improve the solubility and fluorescence lifetime of N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide. Another area of research is the development of new applications for N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide, such as its use in studying protein-ligand interactions. Additionally, there is potential for N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide to be used in imaging techniques for studying protein interactions in live cells.
Conclusion:
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide is a chemical compound that has been widely studied for its potential applications in scientific research. Its high selectivity for hydrophobic pockets of proteins makes it an ideal probe for studying protein-protein interactions. While it has some limitations, there are several future directions for research on N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide that could lead to new applications and improved synthesis methods.
Scientific Research Applications
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide has been studied extensively for its potential applications in scientific research. One of the major areas of research has been its use as a fluorescent probe for detecting protein-protein interactions. N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamideamide has been shown to selectively bind to the hydrophobic pockets of proteins, which makes it an ideal probe for studying protein-protein interactions.
properties
IUPAC Name |
N,N-dibutyl-2-[(4-methylbenzoyl)amino]benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H30N2O2/c1-4-6-16-25(17-7-5-2)23(27)20-10-8-9-11-21(20)24-22(26)19-14-12-18(3)13-15-19/h8-15H,4-7,16-17H2,1-3H3,(H,24,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJVHDNMLCFBVFX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN(CCCC)C(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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